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Compound of Interest

Compound Name: Clindamyecin

Cat. No.: B1669177

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals interpreting D-test
results for clindamycin resistance.

Frequently Asked Questions (FAQS)

Q1: What is the principle of the D-test?

The D-test, or disk approximation test, is a method used to detect inducible clindamycin
resistance in bacteria, particularly in staphylococci and [3-hemolytic streptococci.[1] These
bacteria may appear susceptible to clindamycin in standard susceptibility tests but can harbor
a resistance mechanism that is activated in the presence of an inducing agent, such as
erythromycin.[2] The test involves placing an erythromycin disk in close proximity to a
clindamycin disk on an agar plate inoculated with the test organism.[1] If the isolate has
inducible resistance, the erythromycin will induce the expression of resistance to clindamycin,
resulting in a flattening of the zone of inhibition around the clindamycin disk, creating a "D"
shape.[1]

Q2: When should a D-test be performed?

According to the Clinical and Laboratory Standards Institute (CLSI), a D-test should be
performed on isolates of Staphylococcus aureus, -hemolytic streptococci, and Streptococcus
pneumoniae that show resistance to erythromycin but susceptibility to clindamycin in routine
testing.[1]
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Q3: What are the primary genes involved in inducible clindamycin resistance?

The primary genes responsible for inducible clindamycin resistance are the erm (erythromycin
ribosome methylase) genes, such as ermA and ermC.[3][4] These genes encode for a
methylase enzyme that modifies the ribosomal target of both macrolides (like erythromycin)
and lincosamides (like clindamycin), leading to resistance.[3] In contrast, resistance to
erythromycin with susceptibility to clindamycin can also be due to an efflux pump encoded by
the msrA gene, which does not confer inducible clindamycin resistance.[5]

Q4: What is the clinical significance of a positive D-test?

A positive D-test indicates that the organism can rapidly develop resistance to clindamycin
during therapy, which can lead to treatment failure, especially in serious infections.[6]
Therefore, isolates with a positive D-test are typically reported as resistant to clindamycin.

Q5: Can clindamycin ever be used if the D-test is positive?

While a positive D-test generally precludes the use of clindamycin for serious infections, some
guidelines suggest it may still be effective in certain situations, such as minor skin and soft
tissue infections where the bacterial load is lower.[6] However, this decision should be made
with caution and close clinical monitoring.

Troubleshooting Guide for Atypical D-test Results

This guide addresses common issues and atypical results encountered during D-test
experiments.
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Inducible clindamycin

resistance (erm gene

Report as clindamycin
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- : resistant.
erythromycin disk, mediated).
forming a "D" shape.
No inducible
clindamycin

A circular zone of
inhibition around the

clindamycin disk.

resistance. The
erythromycin
resistance is likely due
to another
mechanism, such as
an efflux pump
(msrA).

Report as clindamycin
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Hazy D-zone

A "D" shaped zone is
present, but with faint
or hazy growth within

the blunted area.

Inducible clindamycin

resistance.

Report as clindamycin

resistant.

D+ Phenotype

A"D" shaped zone
with small colonies
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zone up to the

clindamycin disk.

Inducible clindamycin
resistance, often
associated with the
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Double Zone of
Inhibition

Two distinct zones of
growth inhibition
around the

clindamycin disk.
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Report as clindamycin

resistant.

Keyhole Phenotype
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the zone of inhibition

between the
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clinical significance is
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erythromycin and investigation. It has
clindamycin disks. been observed in
some Streptococcus

agalactiae strains.

No zone of inhibition Constitutive
o around either the resistance to both Report as resistant to
No Zones of Inhibition ) ) o
erythromycin or erythromycin and both antibiotics.
clindamycin disks. clindamycin.

Question: My D-test results are ambiguous. What could be the cause?
Answer: Ambiguous results can arise from several factors:

« Incorrect Disk Spacing: The distance between the erythromycin and clindamycin disks is
critical. For staphylococci, the recommended distance is 15-26 mm, and for streptococci, it is
12 mm (edge to edge).[1] Distances outside of this range can lead to unclear results.

e Inoculum Density: The inoculum should be standardized to a 0.5 McFarland turbidity
standard. An inoculum that is too light or too heavy can affect the zone sizes and clarity.

o Media Issues: The use of incorrect or improperly prepared Mueller-Hinton agar can affect
antibiotic diffusion and bacterial growth.

 Incubation Conditions: Ensure the plates are incubated at the correct temperature and for
the recommended duration (typically 16-18 hours at 35°C for staphylococci).[1]

Question: | observed growth within the clindamycin zone of inhibition, but no "D" shape. How
should | interpret this?

Answer: Hazy growth within the clindamycin zone of inhibition, even without a clear "D"
shape, should be interpreted as clindamycin resistance.[1]

Experimental Protocols
D-test Procedure
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Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland turbidity
standard from a pure, overnight culture.[1]

Inoculation: Using a sterile cotton swab, evenly inoculate the entire surface of a Mueller-
Hinton agar plate.[1] For B-hemolytic streptococci, use Mueller-Hinton agar with 5% sheep
blood.

Disk Placement: Aseptically place a 15-ug erythromycin disk and a 2-ug clindamycin disk
on the agar surface. The distance between the edges of the disks should be 15-26 mm for
Staphylococcus spp. and 12 mm for Streptococcus spp.[1]

Incubation: Invert the plates and incubate at 35°C for 16-18 hours for staphylococci and 20-
24 hours in 5% CO2 for streptococci.[1]

Interpretation: After incubation, examine the plate for a flattening of the clindamycin zone of
inhibition adjacent to the erythromycin disk.

Mueller-Hinton Agar Preparation

Suspension: Suspend 38g of Mueller-Hinton agar powder in 1 liter of distilled water.[7]

Dissolving: Heat the mixture with frequent agitation and boil for 1 minute to ensure complete
dissolution.[7]

Sterilization: Autoclave at 121°C for 15 minutes.[7]

Pouring: Allow the agar to cool to 45-50°C before pouring into sterile petri dishes to a uniform
depth.

Storage: Store the prepared plates at 2-8°C.[7]

Quality Control

Quality control should be performed regularly using well-characterized strains. Recommended

strains include:

Positive Control (Inducible Resistance):Staphylococcus aureus ATCC® BAA-977™ (contains
ermA)[8]
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+ Negative Control (Erythromycin Resistant, Clindamycin Susceptible):Staphylococcus
aureus ATCC® BAA-976™ (contains msrA)[8]

¢ Susceptible Control:Staphylococcus aureus ATCC® 25923 ™
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Caption: Workflow for D-test interpretation.
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Caption: Molecular mechanism of inducible clindamycin resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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